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2-[4-[(4-Anilinophenyl)-[4-(2-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]anilino]benzenesulfonic acid 2-[4-[(4-Anilinophenyl)-[4-(2-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]anilino]benzenesulfonic acid
Brand Name: Vulcanchem
CAS No.: 1324-77-2
VCID: VC0073540
InChI: InChI=1S/C37H29N3O6S2/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46/h1-25,38-39H,(H,41,42,43)(H,44,45,46)
SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=C3C=CC(=NC4=CC=CC=C4S(=O)(=O)O)C=C3)C5=CC=C(C=C5)NC6=CC=CC=C6S(=O)(=O)O
Molecular Formula: C37H29N3O6S2
Molecular Weight: 675.8 g/mol

2-[4-[(4-Anilinophenyl)-[4-(2-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]anilino]benzenesulfonic acid

CAS No.: 1324-77-2

Main Products

VCID: VC0073540

Molecular Formula: C37H29N3O6S2

Molecular Weight: 675.8 g/mol

2-[4-[(4-Anilinophenyl)-[4-(2-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]anilino]benzenesulfonic acid - 1324-77-2

CAS No. 1324-77-2
Product Name 2-[4-[(4-Anilinophenyl)-[4-(2-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]anilino]benzenesulfonic acid
Molecular Formula C37H29N3O6S2
Molecular Weight 675.8 g/mol
IUPAC Name 2-[4-[(4-anilinophenyl)-[4-(2-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]anilino]benzenesulfonic acid
Standard InChI InChI=1S/C37H29N3O6S2/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46/h1-25,38-39H,(H,41,42,43)(H,44,45,46)
Standard InChIKey KDUQQIROQSSCFW-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=C3C=CC(=NC4=CC=CC=C4S(=O)(=O)O)C=C3)C5=CC=C(C=C5)NC6=CC=CC=C6S(=O)(=O)O
Canonical SMILES C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=C3C=CC(=NC4=CC=CC=C4S(=O)(=O)O)C=C3)C5=CC=C(C=C5)NC6=CC=CC=C6S(=O)(=O)O
PubChem Compound 164818
Last Modified Nov 11 2021
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